ZINC oxalate
Overview
Description
ZINC oxalate is a useful research compound. Its molecular formula is C2O4Zn and its molecular weight is 153.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality ZINC oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ZINC oxalate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nanoparticle Synthesis and Properties
Zinc oxalate is used as a precursor for the synthesis of zinc oxide (ZnO) nanoparticles. Various studies have shown the successful preparation of ZnO nanoparticles through the thermal decomposition of zinc oxalate, resulting in different shapes and sizes, such as nanotriangles and nanorods. These nanoparticles exhibit unique optical and photoconductivity properties, making them useful in various applications like electronics and optics (Salavati‐Niasari, Mir, & Davar, 2009), (Kanade, Kale, Aiyer, & Das, 2006), (Ahmad, Vaidya, Sarkar, Ghosh, & Ganguli, 2006).
Agriculture and Biofortification
Zinc oxalate-derived ZnO nanoparticles have been studied for their impact on agricultural crops. Research has shown that these nanoparticles enhance growth, productivity, and zinc content in maize, indicating potential for zinc biofortification in crops (Subbaiah, Prasad, Krishna, Sudhakar, Reddy, & Pradeep, 2016).
Environmental Applications
Zinc oxalate is used in environmental applications, such as in the treatment of electroplating effluent. Studies have shown its efficiency in reducing zinc content from industrial effluents, demonstrating its potential in wastewater treatment (Benouali, Kherici, Belabbassi, Belkandouci, & Bennemra, 2014).
Corrosion Protection
Research on zinc oxalate coatings on zinc substrates indicates that they enhance corrosion protection. This is significant for materials science, particularly in developing protective coatings for metals (Ferreira, Oliveira, Trindade, Santos, Tomachuk, & Baker, 2018).
Energy and Battery Applications
Zinc oxalate is used in the synthesis of ZnO for applications in energy storage devices like Li-ion batteries. Its decomposition leads to the formation of ZnO, which is a promising material for enhancing the performance of these batteries (Yudha, Hutama, Rahmawati, Widiyandari, Nursukatmo, Nilasary, Oktaviano, & Purwanto, 2021).
Biomedical Applications
Although not directly related to zinc oxalate, the ZnO nanoparticles derived from it show promising biomedical applications, such as drug delivery and anticancer activities (Mishra, Mishra, Ekielski, Talegaonkar, & Vaidya, 2017).
properties
IUPAC Name |
zinc;oxalate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2O4.Zn/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+2/p-2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPEJZWGMHAKWNL-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].[Zn+2] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2O4Zn |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dihydrate: White solid; [Hawley] |
Source
|
| Record name | Zinc oxalate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8754 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
ZINC;oxalate | |
CAS RN |
547-68-2 |
Source
|
| Record name | Zinc oxalate (ZnC2O4) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=547-68-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Zinc, [ethanedioato(2-)-.kappa.O1,.kappa.O2]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zinc oxalate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.123 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-Hydroxynaphthalen-1-yl)-phenylmethylidene]naphthalen-1-one](/img/structure/B7822135.png)
